

improving encapsulation efficiency in sodium DMPG-based nanocarriers

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Sodium
dimyristoylphosphatidylglycerol

Cat. No.: B15124750

[Get Quote](#)

Answering the user's request.## Technical Support Center: Optimizing Encapsulation Efficiency in Sodium DMPG-Based Nanocarriers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into improving the encapsulation efficiency (EE%) of therapeutic agents within nanocarriers formulated with 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG). As an anionic phospholipid, DMPG offers unique advantages for electrostatic interaction and formulation stability, but its successful application requires a nuanced understanding of the biophysical and chemical factors at play.

This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your formulations effectively.

Frequently Asked Questions (FAQs)

Q1: What is Sodium DMPG and why is it a common choice for nanocarrier formulations?

Sodium DMPG is an anionic (negatively charged) phospholipid. Its headgroup contains a glycerol moiety, and it possesses two 14-carbon saturated fatty acid chains (myristoyl chains). It is frequently used in liposomal and other lipid nanoparticle formulations for several key reasons:

- **Electrostatic Stabilization:** The negative charge imparts electrostatic repulsion between nanoparticles, preventing aggregation and enhancing colloidal stability.[\[1\]](#)
- **Drug Interaction:** The anionic headgroup can electrostatically interact with cationic (positively charged) or amphiphilic drugs, which can significantly enhance encapsulation.
- **Biomimicry:** Phospholipids are the primary components of natural cell membranes, giving DMPG-containing nanocarriers excellent biocompatibility.
- **Modulation of Properties:** When mixed with neutral lipids like DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine) or cholesterol, DMPG allows for fine-tuning of the nanocarrier's surface charge, rigidity, and drug release profile.[\[2\]](#)[\[3\]](#)

Q2: What is Encapsulation Efficiency (EE%) and how is it calculated?

Encapsulation Efficiency (EE%) is a critical parameter that measures the percentage of the total drug added during preparation that has been successfully entrapped within the nanocarriers. It is a direct measure of the formulation's effectiveness and is crucial for determining dosage and therapeutic efficacy.

The calculation is as follows:

$$EE\% = (\text{Total Drug} - \text{Unencapsulated Drug}) / \text{Total Drug} * 100$$

To determine the amount of unencapsulated drug, the nanocarrier suspension must be separated from the surrounding aqueous medium. Common techniques include ultracentrifugation, size exclusion chromatography (SEC), or dialysis. The drug concentration in the supernatant or filtrate is then measured, typically by UV-Vis spectrophotometry or HPLC.

It's important to differentiate EE% from Drug Loading (DL%), which measures the drug content relative to the carrier weight:

$$\text{DL\%} = (\text{Weight of Encapsulated Drug}) / (\text{Total Weight of Nanocarrier}) * 100$$

Q3: What is the fundamental difference between passive and active drug loading?

Passive and active loading are two distinct strategies for encapsulating drugs into liposomes.[4][5][6][7]

- **Passive Loading:** In this method, the drug is encapsulated during the formation of the nanovesicles.[4] For hydrophilic drugs, this involves hydrating the lipid film with an aqueous solution of the drug. For hydrophobic drugs, the drug is co-dissolved with the lipids in the organic solvent before film formation.[8] The primary limitation of passive loading for hydrophilic drugs is often low encapsulation efficiency, as it depends on capturing the aqueous volume during vesicle formation.[5]
- **Active (or Remote) Loading:** This technique involves loading the drug into pre-formed liposomes.[7] It relies on creating a transmembrane gradient (e.g., a pH or ion gradient) that drives the drug into the liposome's core, where it becomes "trapped." [5] For example, a liposome can be formed with an acidic interior (e.g., citrate buffer) and placed in a neutral external buffer. A weakly basic drug can cross the lipid bilayer in its neutral form, become protonated (charged) in the acidic core, and is then unable to diffuse back out.[5] This method can achieve significantly higher encapsulation efficiencies than passive loading for ionizable drugs.[5][7]

Core Troubleshooting Guide

This section addresses specific, common problems encountered during the formulation of DMPG-based nanocarriers. Each issue is presented with potential causes and actionable solutions.


Problem 1: Low Encapsulation Efficiency (<30%) of a Hydrophilic Drug

Q: My formulation, prepared by thin-film hydration and extrusion, consistently yields low EE% for my water-soluble compound. What factors should I investigate?

A: Low encapsulation of hydrophilic drugs is a classic challenge in passive loading strategies. The efficiency is primarily limited by the volume of the aqueous core entrapped and the drug's ability to remain inside.

Causality Analysis:

- **Insufficient Entrapment Volume:** The initial multilamellar vesicles (MLVs) formed during hydration have a relatively low internal volume-to-lipid ratio. Subsequent downsizing via extrusion or sonication further reduces this volume.
- **Drug Leakage:** If your drug has some membrane permeability or if the formulation process disrupts the bilayer integrity, the encapsulated drug can leak out. The phase transition temperature (T_c) of your lipids is critical here. DMPG's T_c is $\sim 23^\circ\text{C}$.^[2] Processing below this temperature results in a rigid, gel-state bilayer that is difficult to work with and may not form stable vesicles.^[9] Processing significantly above it can increase membrane fluidity and potential leakage.
- **Unfavorable Electrostatic Interactions:** If your hydrophilic drug is anionic, it will be electrostatically repelled by the negatively charged DMPG headgroups, hindering its association with the bilayer and reducing encapsulation.



[Click to download full resolution via product page](#)

Caption: A decision workflow for troubleshooting low hydrophilic drug encapsulation.

1. Optimize the Passive Loading Process (For Non-Ionizable Drugs):

- Protocol: Incorporate Freeze-Thaw Cycles
 - Causality: Subjecting multilamellar vesicle (MLV) suspensions to multiple cycles of freezing (e.g., in liquid nitrogen) and thawing (e.g., in a water bath at $>T_c$) causes ice

crystals to form, which disrupts and fuses the lipid bilayers. This process can significantly increase the interlamellar spacing and the total entrapped aqueous volume, leading to higher EE%.^[5]

- Step 1: After hydrating the lipid film to form MLVs, place the vial or flask in liquid nitrogen for 3-5 minutes until fully frozen.
- Step 2: Transfer the frozen sample to a water bath set to a temperature approximately 10-20°C above the T_c of your lipid mixture (e.g., 35-45°C for DMPG-containing lipids). Allow it to thaw completely.
- Step 3: Vortex the sample gently.
- Step 4: Repeat this freeze-thaw cycle 5-10 times.
- Step 5: Proceed with your standard downsizing method (e.g., extrusion).
- Optimize Hydration Buffer:
 - pH: Ensure the pH of your hydration buffer does not negatively charge your drug, which would cause repulsion from the DMPG headgroups.
 - Ionic Strength: For highly charged lipids like DMPG, hydrating with low ionic strength solutions can sometimes result in a viscous gel.^[9] Using a buffer (e.g., 10 mM HEPES, 150 mM NaCl) can prevent this and promote better vesicle formation.

2. Implement an Active Loading Strategy (For Ionizable Drugs):

- Protocol: pH Gradient Method (for weakly basic drugs)
 - Causality: This is the most effective method for achieving high EE% for drugs that can be charged. By creating a pH gradient (acidic inside, neutral outside), the uncharged drug diffuses in and becomes charged (protonated), trapping it inside the liposome.^[5]
 - Step 1 (Prepare Liposomes): Prepare your DMPG-containing lipid film as usual. Hydrate the film in an acidic buffer (e.g., 300 mM citrate buffer, pH 4.0) to form MLVs.

- Step 2 (Downsizing): Extrude the liposomes through polycarbonate membranes (e.g., down to 100 nm) to create small unilamellar vesicles (SUVs) with an acidic aqueous core.
- Step 3 (Create Gradient): Remove the external acidic buffer. This is typically done using a desalting column (e.g., Sephadex G-50) pre-equilibrated with a neutral buffer (e.g., HEPES-buffered saline, pH 7.4). This step exchanges the external buffer, creating the pH gradient.
- Step 4 (Drug Loading): Prepare a concentrated solution of your drug in the neutral external buffer (pH 7.4). Add this to the liposome suspension.
- Step 5 (Incubation): Incubate the mixture at a temperature above the lipid T_c (e.g., 35-60°C) for 10-30 minutes. This provides the thermal energy needed for the drug to cross the lipid bilayer.
- Step 6 (Purification): Remove any remaining unencapsulated drug using a second size exclusion chromatography step or dialysis.

Problem 2: Low Encapsulation Efficiency (<50%) of a Hydrophobic Drug

Q: I am co-dissolving my lipophilic drug with the DMPG/lipid mixture in chloroform, but after preparation, my EE% is poor and I see drug precipitate. How can I improve this?

A: For hydrophobic drugs, the key is maximizing their favorable interaction with the lipid bilayer's hydrocarbon core and preventing them from being expelled during the formulation process.

Causality Analysis:

- **Poor Drug-Lipid Compatibility:** The drug may not partition favorably into the specific lipid environment you have created. The polarity and structure of the drug must be compatible with the acyl chains of the lipids.^{[10][11]} A highly rigid drug may not integrate well into a fluid DMPG bilayer.
- **Drug-to-Lipid Ratio is Too High:** There is a saturation limit for how much drug the bilayer can accommodate. Exceeding this limit will cause the drug to be expelled from the membrane

during solvent evaporation or hydration, leading to the formation of drug crystals.[12]

- Incomplete Solvent Removal: Residual organic solvent in the lipid film can disrupt the bilayer structure during hydration, leading to lower and more variable encapsulation.[8]

1. Optimize Formulation Composition:

- Vary the Drug-to-Lipid Ratio: Systematically decrease the initial amount of drug relative to the total lipid mass. Create a series of formulations to find the optimal ratio that maximizes loading without causing precipitation.

Parameter	Recommendation	Rationale
Drug:Lipid Molar Ratio	Start at 1:20, test 1:50, 1:100	Find the saturation limit of the bilayer for your specific drug.
Cholesterol Content	Test formulations with 30-50 mol% cholesterol	Cholesterol increases bilayer rigidity and can create packing defects that accommodate certain drug structures, enhancing stability.[12]
Lipid Chain Length	Consider lipids with longer acyl chains (e.g., DSPG)	A thicker bilayer may provide a more favorable hydrophobic environment for larger lipophilic drugs.

2. Refine the Thin-Film Hydration Protocol:

- Protocol: Enhancing Lipid Film Formation and Hydration
 - Causality: A uniform, thin lipid film is essential for efficient and complete hydration. A thick, uneven film will hydrate poorly, leading to inefficient vesicle formation and low drug entrapment.
 - Step 1 (Solvent Choice): Ensure your drug and all lipids are fully soluble in the chosen organic solvent. A common mixture is chloroform:methanol (2:1 v/v), which can improve the solubility of both lipids and many drugs.[13]

- Step 2 (Film Formation): Use a rotary evaporator to remove the solvent. Ensure the flask is rotated at a sufficient speed to spread the lipid solution over a large surface area. Maintain a controlled temperature (e.g., 30-40°C) and reduce the pressure gradually.
- Step 3 (Drying): After the film appears dry, continue to hold it under high vacuum for at least 2-4 hours (or overnight) to remove all residual solvent traces.[8]
- Step 4 (Hydration): Hydrate the film with your chosen aqueous buffer pre-heated to a temperature above the lipid T_c. [9][14] Agitate the flask gently during hydration to ensure the entire film is exposed to the buffer. Adding a few sterile glass beads can aid in lifting the film from the flask wall.[14]


Problem 3: Nanoparticle Aggregation and High Polydispersity Index (PDI)

Q: My final DMPG-based formulation shows a high PDI (>0.3) and visible aggregation over a short period. What is causing this instability?

A: While DMPG's negative charge should provide stability, aggregation suggests that these repulsive forces are being overcome. A high PDI indicates a wide range of particle sizes, which is often a result of an incomplete or inefficient downsizing process.

Causality Analysis:

- Inefficient Downsizing: Sonication can be inconsistent and lead to a broad size distribution. [15] Extrusion, while generally more effective, can be problematic if not performed correctly.
- High Ionic Strength Buffer: The electrostatic repulsion provided by DMPG is shielded by high concentrations of counter-ions in the buffer. This "charge screening" effect can reduce the repulsive barrier, allowing van der Waals forces to dominate and cause aggregation.
- Bridging by Divalent Cations: Divalent cations (e.g., Ca²⁺, Mg²⁺) can bridge the negatively charged phosphate groups of two adjacent DMPG liposomes, causing extensive aggregation. Ensure your buffers are free from these ions unless they are a required component.



[Click to download full resolution via product page](#)

Caption: A workflow for troubleshooting particle aggregation and high PDI.

1. Optimize the Extrusion Process:

- Protocol: Best Practices for Liposome Extrusion
 - Causality: Extrusion forces a lipid suspension through polycarbonate membranes with defined pore sizes, resulting in vesicles of a more uniform dimension.[16][17] Forcing rigid, gel-phase lipids through the pores is ineffective and can foul the membrane.[9]

- Step 1 (Temperature Control): The entire extrusion process must be conducted at a temperature above the T_c of the lipid mixture. Use a jacketed extruder or a heating block to maintain the temperature of the extruder assembly (e.g., at 35-45°C).[16][17]
- Step 2 (Sequential Extrusion): Do not attempt to extrude large MLVs directly through a 100 nm membrane. Start with a larger pore size (e.g., 400 nm or 200 nm) for 10-15 passes before moving to the final, smaller pore size.[9] This gradual reduction prevents membrane clogging and produces a more uniform final population.
- Step 3 (Sufficient Passes): Pass the liposome suspension through the final membrane an odd number of times (e.g., at least 11-21 passes). An odd number ensures that the entire sample has passed through the membrane the same number of times. This is critical for achieving a narrow size distribution (low PDI).[17]

Downsizing Method	Advantages	Disadvantages	Best For
Bath Sonication	Simple, requires basic equipment.	Inconsistent energy delivery, broad size distribution, potential for lipid degradation.	Quick, preliminary formulations.
Probe Sonication	High energy input, effective size reduction.	Can cause lipid degradation and titanium contamination from the probe tip.	Robust lipids, when extrusion is not available.
Extrusion	Produces uniform vesicles with low PDI, highly reproducible. [15]	Requires specialized equipment, can clog if not done correctly.	Generating monodisperse formulations for in-vivo studies.

2. Add Steric Stabilization:

- If buffer modification is not sufficient or desirable for your application, consider including a small percentage (1-5 mol%) of a PEGylated lipid (e.g., DSPE-PEG2000) in your formulation. The polyethylene glycol (PEG) chains create a hydrated layer on the surface of

the nanocarrier, providing a powerful steric barrier that prevents aggregation even in high ionic strength environments.[2]

References

- Vertex AI Search, [No Title], Google.
- ijrti, Nano sizing liposomes by extrusion technique and its applic
- ResearchGate, The two major methods for liposomal drug loading. (A) Passive loading...
- Bohrium, active-methods-of-drug-loading-into-liposomes-recent-strategies-for-stable-drug-entrapment-and-increased-in-vivo-activity - Ask this paper.
- ScholarWorks, Passive and Active Loading of Liposomes for Localized Drug Delivery.
- CD Formulation, Liposome Active Loading Technology.
- , Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formul
- , Factors affecting drug encapsulation and stability of lipid-polymer hybrid nanoparticles.
- Wikipedia, Liposome extruder.
- , Turbulent Mixers vs Extrusion: Which Method is Best for Liposome Form
- ResearchGate, Advice for optimizing production of liposome using Thin Film Hydr
- PubMed, Investigation and Comparison of Active and Passive Encapsulation Methods for Loading Proteins into Liposomes.
- PMC, Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Applic
- ResearchGate, (PDF) Evaluation of Extrusion Technique for Nanosizing Liposomes.
- Inside Therapeutics, RNA cargo size and lipid mix influence on LNP size, PDI and EE%.
- , Engineering Lipid Nanoparticles for Enhanced Drug Encapsulation and Release: Current St
- , Key Factors Influencing the Transfection Efficiency of Lipid Nanoparticle Formul
- NIH, Multiscale Dynamics of Lipid Vesicles in Polymeric Microenvironment - PMC.
- CD Formulation, Thin-Film Hydration Method for Liposome Prepar
- PMC, Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols.
- , Improvement of the drug encapsulation into biodegradable polyester nanocarriers by blending of poly(lactic-co-glycolic acid) and.
- Merck Millipore, Liposome Prepar
- Taylor & Francis Online, Full article: Factors affecting response variables with emphasis on drug release and loading for optimiz
- PMC, Controlled Drug Release
- Benchchem, Technical Support Center: Dipalmitoylphosph
- PMC, The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics.

- ResearchGate, Improvement of the drug encapsulation into biodegradable polyester nanocarriers by blending of poly(lactic-co-glycolic acid) and polycaprolactone.
- ResearchGate, (PDF)
- OUCI, Drug Release
- PubMed, Importance of Encapsulation Stability of Nanocarriers with High Drug Loading Capacity for Increasing in Vivo Therapeutic Efficacy.
- MDPI, Drug Nanocarriers for Pharmaceutical Applic
- PMC, Sustained Drug Release from Smart Nanoparticles in Cancer Therapy: A Comprehensive Review.
- ResearchGate, A review of drug release mechanisms
- , Smart Nanocarriers For Targeted Drug Delivery: Recent Advances and clinical Perspectives.
- Oncotarget, Isolation, identification, and characteriz
- PMC, Synthesis and Characterization of Multifunctional Nanovesicles Composed of POPC Lipid Molecules for Nuclear Imaging.
- ResearchGate, Characterisation of the immuno-selected vesicles. (a) Nanovesicles,... | Download Scientific Diagram.
- Taylor & Francis Online, Effect of preparation method and cholesterol on drug encapsul

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [2. Multiscale Dynamics of Lipid Vesicles in Polymeric Microenvironment - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [3. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [4. researchgate.net](https://researchgate.net) [researchgate.net]
- [5. Active methods of drug loading into liposomes: recent strategies for stable drug entrapment and increased in vivo activity: Abstract, Citation \(BibTeX\) & Reference | Bohrium](#) [bohrium.com]

- 6. ScholarWorks - Idaho Conference on Undergraduate Research: Passive and Active Loading of Liposomes for Localized Drug Delivery [scholarworks.boisestate.edu]
- 7. Liposome Active Loading Technology - CD Formulation [formulationbio.com]
- 8. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
- 9. merckmillipore.com [merckmillipore.com]
- 10. real.mtak.hu [real.mtak.hu]
- 11. researchgate.net [researchgate.net]
- 12. tandfonline.com [tandfonline.com]
- 13. researchgate.net [researchgate.net]
- 14. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 15. researchgate.net [researchgate.net]
- 16. Liposome extruder - Wikipedia [en.wikipedia.org]
- 17. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- To cite this document: BenchChem. [improving encapsulation efficiency in sodium DMPG-based nanocarriers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15124750/docs#improving-encapsulation-efficiency-in-sodium-dmpg-based-nanocarriers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)